1-(3-Chlorophenyl)-4-((4-ethoxynaphthalen-1-yl)sulfonyl)piperazine
1-(3-Chlorophenyl)-4-((4-ethoxynaphthalen-1-yl)sulfonyl)piperazine
Brand Name:
Vulcanchem
CAS No.:
667892-57-1
VCID:
VC0486359
InChI:
InChI=1S/C22H23ClN2O3S/c1-2-28-21-10-11-22(20-9-4-3-8-19(20)21)29(26,27)25-14-12-24(13-15-25)18-7-5-6-17(23)16-18/h3-11,16H,2,12-15H2,1H3
SMILES:
CCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N3CCN(CC3)C4=CC(=CC=C4)Cl
Molecular Formula:
C22H23ClN2O3S
Molecular Weight:
430.9g/mol
1-(3-Chlorophenyl)-4-((4-ethoxynaphthalen-1-yl)sulfonyl)piperazine
CAS No.: 667892-57-1
Main Products
VCID: VC0486359
Molecular Formula: C22H23ClN2O3S
Molecular Weight: 430.9g/mol
| CAS No. | 667892-57-1 |
|---|---|
| Product Name | 1-(3-Chlorophenyl)-4-((4-ethoxynaphthalen-1-yl)sulfonyl)piperazine |
| Molecular Formula | C22H23ClN2O3S |
| Molecular Weight | 430.9g/mol |
| IUPAC Name | 1-(3-chlorophenyl)-4-(4-ethoxynaphthalen-1-yl)sulfonylpiperazine |
| Standard InChI | InChI=1S/C22H23ClN2O3S/c1-2-28-21-10-11-22(20-9-4-3-8-19(20)21)29(26,27)25-14-12-24(13-15-25)18-7-5-6-17(23)16-18/h3-11,16H,2,12-15H2,1H3 |
| Standard InChIKey | GJIVBXNZOHCOTH-UHFFFAOYSA-N |
| SMILES | CCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N3CCN(CC3)C4=CC(=CC=C4)Cl |
| Canonical SMILES | CCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N3CCN(CC3)C4=CC(=CC=C4)Cl |
| PubChem Compound | 991783 |
| Last Modified | Nov 11 2021 |
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